Cas no 62512-66-7 (Hexanedioic acid, 2,5-dicyano-, dimethyl ester)
62512-66-7 structure
Product Name:Hexanedioic acid, 2,5-dicyano-, dimethyl ester
CAS No:62512-66-7
MF:C10H12N2O4
MW:224.213282585144
CID:442161
PubChem ID:21446518
Update Time:2025-04-19
Hexanedioic acid, 2,5-dicyano-, dimethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Hexanedioic acid, 2,5-dicyano-, dimethyl ester
- dimethyl 2,5-dicyanohexanedioate
- 62512-66-7
- DTXSID20614022
- SCHEMBL11670845
-
- Inchi: 1S/C10H12N2O4/c1-15-9(13)7(5-11)3-4-8(6-12)10(14)16-2/h7-8H,3-4H2,1-2H3
- InChI Key: IWDPKMYUEKEKPB-UHFFFAOYSA-N
- SMILES: O(C)C(C(C#N)CCC(C#N)C(=O)OC)=O
Computed Properties
- Exact Mass: 224.07976
- Monoisotopic Mass: 224.07970687g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 7
- Complexity: 324
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 100Ų
Experimental Properties
- PSA: 100.18
Hexanedioic acid, 2,5-dicyano-, dimethyl ester Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
62512-66-7 (Hexanedioic acid, 2,5-dicyano-, dimethyl ester) Related Products
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- 40497-11-8(Ethyl 2,3-dicyanopropionate)
- 1619-58-5(Ethyl 2-cyanobutanoate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
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